Cas no 2055756-32-4 (1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene)

• Product Name: 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene
• CAS No: 2055756-32-4
• MF: C₁₃H₉ClFNO₃
• MW: 281.666866064072
• MDL: MFCD34186631
• CID: 5639421
• PubChem ID: 135123100
• Update Time: 2025-05-26

1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-28252978
• SCHEMBL20268116
• 1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene
• 2055756-32-4
• 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene

• MDL： MFCD34186631
• Inchi： 1S/C13H9ClFNO3/c1-8-6-11(16(17)18)9(14)7-13(8)19-12-5-3-2-4-10(12)15/h2-7H,1H3
• InChI Key： OWOHGFGECXOCCS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1[N+](=O)[O-])OC1C=CC=CC=1F

Computed Properties

• Exact Mass: 281.0254990g/mol
• Monoisotopic Mass: 281.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55Ų

Additional information on 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene

1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene: A Comprehensive Overview

1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene, identified by the CAS number 2055756-32-4, is a complex aromatic compound with a diverse range of applications in the chemical industry. This compound is characterized by its unique structure, which includes a chloro group, a fluoro-substituted phenoxy group, and a nitro group attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in various synthetic and industrial processes.

The synthesis of 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and pressure, to minimize by-products and enhance the overall efficiency of the synthesis process. Researchers have also explored alternative synthetic pathways, including microwave-assisted synthesis and continuous-flow methods, which offer potential advantages in terms of scalability and environmental impact.

In terms of physical properties, 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene exhibits a melting point of approximately 180°C and a boiling point around 380°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's stability under different environmental conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo degradation under extreme thermal or oxidative stress.

The chemical reactivity of 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene is influenced by the electronic effects of its substituents. The nitro group acts as a strong electron-withdrawing group, enhancing the electrophilic character of the benzene ring and making it more susceptible to nucleophilic aromatic substitution reactions. Conversely, the phenoxy group introduces electron-donating effects through resonance, which can influence the reactivity of neighboring functional groups. These properties make the compound a versatile building block in organic synthesis, particularly in the development of pharmaceutical intermediates and agrochemicals.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene. These studies have provided insights into its electronic structure, molecular orbitals, and potential reaction mechanisms. For instance, density functional theory (DFT) calculations have been used to predict the compound's reactivity towards various nucleophiles and electrophiles, aiding in the design of more efficient synthetic routes.

In terms of applications, 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic aromatic substitution reactions makes it particularly valuable in the construction of heterocyclic frameworks commonly found in drug molecules. Additionally, the compound has been explored for its potential as an agrochemical ingredient, with studies indicating its ability to inhibit certain plant pathogens under controlled laboratory conditions.

The environmental impact of 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene has also been a topic of recent research interest. Studies have examined its biodegradation pathways under aerobic and anaerobic conditions, with findings suggesting that the compound can be effectively metabolized by certain microbial communities. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for minimizing its environmental footprint during industrial processes.

In conclusion, 1-Chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene, CAS No 2055756-32-4, is a multifaceted compound with significant potential in various chemical applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new insights into its properties and uses. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.